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Compound of Interest

Compound Name: Cyclopropylamine

Cat. No.: B047189 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

CAS Number: 765-30-0

Cyclopropylamine, a strained primary aliphatic amine, has emerged as a pivotal structural

motif in the fields of medicinal chemistry and agrochemical synthesis. Its unique conformational

rigidity and electronic properties, conferred by the three-membered ring, make it a valuable

building block for introducing specific physicochemical characteristics into larger molecules.

This technical guide provides a comprehensive overview of cyclopropylamine, including its

fundamental properties, synthesis, applications, and its significant role in drug metabolism,

tailored for a scientific audience.

Core Physicochemical and Safety Data
Cyclopropylamine is a colorless, volatile, and flammable liquid with a characteristic ammonia-

like odor.[1][2] It is miscible with water and a variety of organic solvents.[1][2][3] A summary of

its key properties is presented below.
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Property Value

CAS Number 765-30-0[4]

Molecular Formula C₃H₇N[4][5]

Molecular Weight 57.09 g/mol [4]

Appearance Colorless to pale yellow liquid[2][6]

Odor Ammonia-like[1][2]

Boiling Point 49-50 °C[1][2][3]

Melting Point -50 °C[2][3]

Density 0.824 g/mL at 25 °C[1][2][3]

Refractive Index (n²⁰/D) 1.420[2][3]

Flash Point -25.56 °C (-14 °F)[3]

Water Solubility Miscible[1][3]

EC Number 212-142-2

UN Number 2733[7]

Synthesis of Cyclopropylamine
Cyclopropylamine can be synthesized through various chemical routes. A prevalent and

industrially significant method is the Hofmann rearrangement of cyclopropanecarboxamide.[8]

This reaction provides a direct pathway to the amine with one less carbon atom than the

starting amide.

Experimental Protocol: Synthesis via Hofmann
Rearrangement
This protocol outlines the laboratory-scale synthesis of cyclopropylamine from

cyclopropanecarboxamide using the Hofmann rearrangement.

Materials:
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Cyclopropanecarboxamide

Sodium hypochlorite (NaOCl) solution (e.g., 10-15%)

Sodium hydroxide (NaOH) solution (e.g., 40-50%)

Water (deionized)

Ice

Equipment:

Jacketed reaction vessel with overhead stirrer, thermometer, and addition funnel

Cooling bath

Distillation apparatus

Procedure:

An aqueous solution or suspension of cyclopropanecarboxamide is prepared in the reaction

vessel.

The mixture is cooled to a temperature between 0 °C and 5 °C using a cooling bath.[1]

While maintaining the low temperature, a sodium hypochlorite solution is added dropwise to

the stirred cyclopropanecarboxamide mixture.[1]

The reaction is allowed to proceed at this temperature for a specified duration, typically

around 30-60 minutes, to ensure the formation of the N-brominated intermediate.

Subsequently, a concentrated sodium hydroxide solution is added, while carefully controlling

the temperature to keep it below 25-30 °C.

The reaction mixture is then warmed to a temperature range of 45-50 °C to facilitate the

rearrangement to the isocyanate and subsequent hydrolysis.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://wap.guidechem.com/question/how-to-prepare-cyclopropylamin-id138874.html
https://wap.guidechem.com/question/how-to-prepare-cyclopropylamin-id138874.html
https://www.vedantu.com/chemistry/hoffmann-bromamide-reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The cyclopropylamine product is then isolated from the reaction mixture by steam

distillation.[9]

Applications in Drug Development and
Agrochemicals
The cyclopropylamine moiety is a key component in a multitude of commercially successful

pharmaceuticals and agrochemicals. Its incorporation can enhance binding affinity to biological

targets, improve metabolic stability, and modulate pharmacokinetic properties.

Pharmaceuticals:

Antibiotics: A prominent application is in the synthesis of fluoroquinolone antibiotics, such as

ciprofloxacin, enrofloxacin, and sparfloxacin, where the cyclopropyl group is crucial for their

antibacterial activity.[1][2]

Antivirals: It serves as a building block in antiviral drugs, for instance, in the synthesis of

agents for treating hepatitis C.[7]

Anticancer Agents: The structural rigidity of the cyclopropyl group is utilized in the design of

kinase inhibitors for cancer therapy.[7]

CNS Drugs: Cyclopropylamine derivatives are found in drugs targeting the central nervous

system, including certain antidepressants.[7]

Agrochemicals:

Herbicides: It is a vital intermediate for producing triazine herbicides like cyromazine.[8]

Insecticides and Fungicides: The unique properties of the cyclopropyl group are harnessed

to create effective insecticides and fungicides.

Below is a diagram illustrating the central role of cyclopropylamine in the synthesis of various

important compounds.
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Core applications of cyclopropylamine.

Role in Drug Metabolism: Cytochrome P450
Inactivation
An important aspect of cyclopropylamine in drug development is its interaction with metabolic

enzymes, particularly the cytochrome P450 (CYP) superfamily. Cyclopropylamines can act as

mechanism-based inhibitors of CYP enzymes.[1] The proposed mechanism involves an initial

one-electron oxidation at the nitrogen atom, followed by the cleavage of the strained

cyclopropane ring. This process can lead to the formation of reactive intermediates that

covalently bind to the enzyme, causing its inactivation.[1] This property can be both a liability,

potentially leading to drug-drug interactions, and a tool in drug design to modulate metabolism.

The following diagram illustrates a simplified pathway of this inactivation process.

Cyclopropylamine
Oxidized Intermediate

(Radical Cation)
One-electron oxidation

Cytochrome P450
(Active)

Cytochrome P450
(Inactive)

Ring Cleavage Reactive Metabolite

Covalent Binding
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Mechanism of CYP450 inactivation.

Safety and Handling
Cyclopropylamine is a hazardous substance and requires strict safety protocols for handling.

It is a highly flammable liquid and vapor, harmful if swallowed, and causes severe skin burns

and eye damage.[7]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a face shield.

Ventilation: Handle in a well-ventilated area or under a fume hood to minimize inhalation

exposure.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

heat, sparks, and open flames. It is incompatible with acids, acid chlorides, acid anhydrides,

strong oxidizing agents, and carbon dioxide.[1]

Spill Management: In case of a spill, evacuate the area, remove all ignition sources, and use

an inert absorbent material for cleanup.

Conclusion
Cyclopropylamine is a cornerstone intermediate in modern organic synthesis, with its

influence spanning across the pharmaceutical and agrochemical industries. Its unique

structural and electronic properties provide a powerful tool for chemists to fine-tune the

characteristics of bioactive molecules. A thorough understanding of its synthesis, reactivity, and

metabolic profile is essential for its effective and safe utilization in research and development.

As the demand for more sophisticated and effective chemical entities grows, the importance of

fundamental building blocks like cyclopropylamine is set to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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